![molecular formula C12H15NO4S B6646866 4-[(Thiophene-3-carbonylamino)methyl]oxane-4-carboxylic acid](/img/structure/B6646866.png)
4-[(Thiophene-3-carbonylamino)methyl]oxane-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(Thiophene-3-carbonylamino)methyl]oxane-4-carboxylic acid is a chemical compound that has been widely researched for its potential use in various scientific applications. This compound is commonly referred to as TCOCA and has been studied for its potential as a therapeutic agent in the treatment of various diseases. In
Mechanism of Action
The mechanism of action of TCOCA is not fully understood. However, it is believed that TCOCA exerts its effects by inhibiting the activity of certain enzymes and signaling pathways involved in cell growth and inflammation. TCOCA has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of molecules that play a role in inflammation and pain. TCOCA has also been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
TCOCA has been shown to have several biochemical and physiological effects. In vitro studies have shown that TCOCA inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. TCOCA has also been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro and in vivo. In animal studies, TCOCA has been shown to reduce the growth of tumors and improve cognitive function in mice with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of TCOCA is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and for developing new anticancer drugs. TCOCA is also relatively easy to synthesize, making it readily available for use in laboratory experiments. However, one of the limitations of TCOCA is its potential toxicity. TCOCA has been shown to have cytotoxic effects on normal cells, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of TCOCA. One area of research is the development of TCOCA-based anticancer drugs. Researchers are currently exploring the use of TCOCA as a lead compound for the development of new anticancer agents with improved potency and selectivity. Another area of research is the study of TCOCA in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Researchers are currently investigating the potential of TCOCA as a therapeutic agent for improving cognitive function and reducing the progression of Alzheimer's disease.
Synthesis Methods
The synthesis of TCOCA is a complex process that involves several steps. The starting material for the synthesis is 3-thiophenecarboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 1,4-dioxane to form the desired compound, TCOCA. The synthesis of TCOCA has been optimized over the years to improve the yield and purity of the compound.
Scientific Research Applications
TCOCA has been studied extensively for its potential use in various scientific applications. One of the most promising applications of TCOCA is in the field of medicinal chemistry. TCOCA has been shown to have potent antitumor activity in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. TCOCA has also been studied for its potential use as an anti-inflammatory agent and as a therapeutic agent for the treatment of Alzheimer's disease.
properties
IUPAC Name |
4-[(thiophene-3-carbonylamino)methyl]oxane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4S/c14-10(9-1-6-18-7-9)13-8-12(11(15)16)2-4-17-5-3-12/h1,6-7H,2-5,8H2,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZWSETWHHSAMKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=CSC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Thiophene-3-carbonylamino)methyl]oxane-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.